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Compound of Interest

Compound Name: 2-Chloro-5-(oxiran-2-yl)pyridine

CAS No.: 288392-34-7

Cat. No.: B3257413

Get Quote

Executive Summary & Strategic Importance
2-Chloro-5-(oxiran-2-yl)pyridine (CAS: 288392-34-7) is a high-value heterocyclic building

block used primarily in the synthesis of pharmaceutical intermediates and agrochemicals. Its

utility stems from the bifunctional nature of the molecule: the electron-deficient chloropyridine

ring allows for nucleophilic aromatic substitution (

), while the oxirane (epoxide) ring serves as a potent electrophile for ring-opening reactions.

Critical Safety Directive: From a safety engineering perspective, this compound must be treated

as a Mutagenic Structural Alert (ICH M7 Class 2 or 3). The strained epoxide ring renders it a

potent alkylating agent capable of reacting with nucleophilic centers in DNA (e.g., N7-guanine).

Consequently, standard laboratory safety protocols are insufficient. Handling requires

Occupational Exposure Band (OEB) 3 or 4 containment strategies until specific toxicological

data proves otherwise.
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The following data aggregates experimental values and calculated properties essential for

process safety calculations.

Property Value / Description Engineering Implication

CAS Number 288392-34-7
Unique Identifier for inventory

tracking.

Molecular Formula

Molecular Weight 155.58 g/mol
Basis for stoichiometry and

spill load calc.

Physical State White to off-white solid
Dust explosion hazard

potential if micronized.

Melting Point 40–45 °C (Approx.)

Low MP warning. May

melt/fuse during transport or

exothermic excursions.

Solubility
DCM, EtOAc, DMSO; Low in

Water

Hydrophobic; requires organic

solvents for decontamination.

Storage
2–8 °C, Inert Atmosphere

(Ar/N2)

Moisture sensitive. Epoxide

hydrolysis leads to diol

impurities.

Reactivity High (Electrophile)
Incompatible with strong acids,

bases, amines, and thiols.

Hazard Identification & Toxicology (SAR Analysis)
As a Senior Scientist, I must emphasize that in the absence of a comprehensive toxicological

dossier, we rely on Structure-Activity Relationship (SAR) profiling.

Mechanism of Toxicity: DNA Alkylation
The oxirane ring is highly strained (~25 kcal/mol). Upon exposure to biological systems, it acts

as a "soft" electrophile.

Pathway: The epoxide carbon undergoes nucleophilic attack by DNA bases.
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Result: Formation of bulky DNA adducts, leading to replication errors (mutagenicity).

GHS Classification (Derived)
Based on functional group analysis and analogous chloropyridine epoxides.

Signal Word:DANGER

H341: Suspected of causing genetic defects (Muta. 2).

H315/H319: Causes skin and serious eye irritation (due to alkylation of keratin/cornea).

H317: May cause an allergic skin reaction (Haptenization of proteins).

H335: May cause respiratory irritation.[1][2][3][4][5]

Visualizing the Hazard Logic
The following diagram illustrates the decision matrix for classifying this compound's risk level.
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Safety Logic Flow

2-Chloro-5-(oxiran-2-yl)pyridine

Structural Alert: Epoxide

Contains
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Enables

Risk: Genotoxicity/Carcinogenicity

Causes

Control: OEB 3/4 Containment

Mandates
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Caption: Logic flow deriving containment requirements from the epoxide structural alert.

Engineering Controls & Personal Protective
Equipment (PPE)
To mitigate the risks identified above, a "Barrier Analysis" approach is required.

Primary Containment (Engineering)
Weighing: Must be performed in a Powder Containment Hood or an Isolator. Do not weigh on

an open bench.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3257413/docs?utm_src=pdf-body-img#2-chloro-5-oxiran-2-yl-pyridine-technical-safety-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Closed systems preferred. Glassware must be flame-dried and purged with

Nitrogen/Argon.

Ventilation: Minimum 100 fpm (0.5 m/s) face velocity at the sash opening.

Secondary Containment (PPE)
Respiratory: If outside a hood, a Powered Air Purifying Respirator (PAPR) with HEPA filters is

required. For standard hood work, N95 is insufficient; use P100 if dust risk exists.

Dermal: Double gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Extended cuff Nitrile or Laminate (Silver Shield) for prolonged handling.

Ocular: Chemical splash goggles. Face shield required during quenching or scale-up (>10g).

Safe Handling & Synthesis Protocols
Storage & Stability

Temperature: Store at 2–8 °C. The low melting point means ambient storage can lead to

"caking" or fusion, making transfer difficult and increasing spill risk.

Atmosphere: Store under Argon. Moisture causes hydrolysis to the diol (2-chloro-5-(1,2-

dihydroxyethyl)pyridine), which alters stoichiometry.

Reaction Setup Protocol
Solvent Selection: Avoid protic solvents (MeOH, EtOH) unless solvolysis is intended. Use

anhydrous DCM, THF, or Toluene.

Addition Order: Always add the epoxide solution to the reaction mixture, rather than adding

reagents to the neat epoxide, to control exotherms.

Validated Quenching/Decontamination Protocol
Never dispose of active epoxide waste directly.
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The "Soft Nucleophile" Quench Method:

Preparation: Prepare a solution of 10% L-Cysteine or Thiosulfate in water (adjusted to pH 8-

9).

Action: The thiol group rapidly attacks the epoxide ring, opening it to a harmless thio-ether

adduct.

Verification: Check for residual oxidant/epoxide using TLC or LC-MS before disposal.

Decontamination Mechanism Visualization
Understanding how we destroy the hazard is crucial for trust in the protocol.

Active Epoxide
(Toxic)
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(SN2 Attack)

+ Quench Agent
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(Nucleophile)

Inactive Adduct
(Safe for Disposal)

Irreversible
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Caption: Chemical pathway for neutralizing the epoxide hazard using a soft nucleophile.

Emergency Response
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Scenario Immediate Action Technical Rationale

Skin Contact
Wash with soap and water for

15 min.[6] Do not use alcohol.

Alcohol increases skin

permeability, potentially driving

the epoxide deeper into the

dermis.

Eye Contact

Flush with saline/water for 15

min.[1][2][4][7][8] Seek

ophthalmologist.

Cornea is nucleophilic; rapid

alkylation can cause

permanent opacity.

Spill (Solid)
Cover with wet paper towels

(to dampen), then scoop.

Prevents dust generation.[2][5]

[6][7][9] Treat waste as

hazardous.[10]

Spill (Liquid)
Absorb with Vermiculite.[11]

Treat with Thiosulfate solution.

In-situ quenching reduces

downstream exposure for

waste handlers.
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Disclaimer: This guide is intended for qualified scientific personnel. Always consult the specific

Safety Data Sheet (SDS) from your material supplier before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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